N-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]-[1,1'-biphenyl]-4-carboxamide

• IUPAC Name: N-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]-4-phenylbenzamide
• InChI: InChI=1S/C19H13N3O3/c23-17(20-19-22-21-18(25-19)16-7-4-12-24-16)15-10-8-14(9-11-15)13-5-2-1-3-6-13/h1-12H,(H,20,22,23)
• InChI Key: GRHDCIULQKNFTE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)C(=O)NC3=NN=C(O3)C4=CC=CO4
• Molecular Formula: C19H13N3O3
• Molecular Weight: 331.3 g/mol

Description

The compound “N-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]-[1,1’-biphenyl]-4-carboxamide” contains several functional groups including a furan ring, an oxadiazole ring, and a biphenyl group. Furan is a heterocyclic organic compound, consisting of a five-membered aromatic ring with four carbon atoms and one oxygen. Oxadiazole is a heterocyclic compound containing an oxygen atom and two nitrogen atoms in a five-membered ring. Biphenyl consists of two connected phenyl rings.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these functional groups. The furan and oxadiazole rings are likely to contribute to the compound’s aromaticity. The biphenyl group could contribute to the compound’s rigidity.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups it contains. The furan ring is known to undergo electrophilic substitution reactions. The oxadiazole ring is generally stable but can participate in reactions with nucleophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the furan and oxadiazole rings could contribute to the compound’s polarity and potentially its solubility.

Scientific Research Applications

Antibacterial Activity

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Foldamer Research

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Mechanism of Action

Target of Action

The compound N-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]-[1,1’-biphenyl]-4-carboxamide is a heterocyclic compound that belongs to the class of oxadiazoles . Oxadiazoles are known to exhibit a broad range of biological activities . .

Mode of Action

Oxadiazole derivatives are known to interact with various biological targets and exhibit diverse pharmacological activities such as antibacterial, anti-mycobacterial, antitumor, anti-viral, and antioxidant activity .

Biochemical Pathways

Given the broad range of biological activities exhibited by oxadiazole derivatives, it can be inferred that multiple biochemical pathways could potentially be affected .

Result of Action

Given the broad range of biological activities exhibited by oxadiazole derivatives, it can be inferred that the compound could potentially have diverse molecular and cellular effects .

Future Directions

Future research could explore the potential uses of this compound, particularly given the known activities of oxadiazole derivatives. Additionally, research could explore the synthesis of this compound and its derivatives.